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Compound of Interest

Compound Name: Cyclopentyl propionate

Cat. No.: B15211115 Get Quote

This guide provides a comprehensive overview of the key physical properties of Cyclopentyl
propionate, specifically its boiling point and density. It is intended for researchers, scientists,

and professionals in the field of drug development who require precise and reliable data for

their work. This document outlines the experimentally determined values for these properties

and provides detailed methodologies for their measurement.

Quantitative Data Summary
The physical properties of Cyclopentyl propionate are summarized in the table below for

quick reference.

Physical Property Value Units Conditions

Boiling Point 178.1 °C at 760 mmHg[1][2]

Density 0.97 g/cm³ Standard conditions

Experimental Protocols
Accurate determination of physical properties is crucial for the characterization and application

of chemical compounds. The following sections detail the standard experimental procedures for

measuring the boiling point and density of liquids such as Cyclopentyl propionate.
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[3][4] This property is a key indicator of a substance's purity.[3]

Methodology: Micro-Reflux Method

This method is suitable for small sample volumes and provides an accurate measurement of

the boiling point.[5]

Apparatus:

Small test tube (e.g., 150 mm diameter)

Thermometer with a suitable range

Heating block or oil bath

Magnetic stirrer and a small magnetic stir bar

Clamps and stand

Procedure:[5]

Place approximately 0.5 mL of Cyclopentyl propionate into the small test tube and add a

magnetic stir bar.

Clamp the test tube in the heating block or oil bath.

Position the thermometer bulb approximately 1 cm above the surface of the liquid.

Begin gentle stirring and heating of the sample.

Observe the liquid until it begins to boil and a ring of condensing vapor (refluxing) is visible

on the inner wall of the test tube.

Ensure the thermometer bulb is level with this reflux ring for an accurate reading.

The stable temperature reading on the thermometer at this point is the boiling point of the

liquid.
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Cease heating and allow the apparatus to cool.

Methodology: Capillary Method

An alternative method for determining the boiling point of a small amount of liquid.[4]

Apparatus:

Capillary tube (sealed at one end)

A small sample of the liquid in a container

Heating apparatus

Procedure:[4]

Invert an empty glass capillary tube into a container with the liquid sample.

Heat the liquid, which will cause the vapor pressure to increase and gas to enter the

capillary tube, expelling any trapped air. This will be observed as bubbles emerging from

the bottom of the capillary tube.

Allow the liquid to cool.

The temperature at which the liquid begins to enter the capillary tube is the boiling point,

as the vapor pressure inside the tube equals the atmospheric pressure.

Density is the mass of a substance per unit volume. It is a fundamental physical property used

for substance identification and purity assessment.

Methodology: Direct Measurement of Mass and Volume

This is a straightforward method for determining the density of a liquid.

Apparatus:

Volumetric flask or a precise measuring cylinder

Analytical balance
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Procedure:

Measure the mass of a clean, dry volumetric flask or measuring cylinder and record it.

Carefully add a known volume of Cyclopentyl propionate to the flask or cylinder.

Measure the total mass of the container with the liquid and record it.

Calculate the mass of the liquid by subtracting the mass of the empty container from the

total mass.

The density is calculated by dividing the mass of the liquid by its volume.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of a liquid compound.
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Caption: Workflow for determining the boiling point and density of a liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.lookchem.com/ProductWholeProperty_LCPL363881.htm
https://www.chemsrc.com/en/cas/22499-66-7_301575.html
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/product/b15211115#physical-properties-like-boiling-point-and-density-of-cyclopentyl-propionate
https://www.benchchem.com/product/b15211115#physical-properties-like-boiling-point-and-density-of-cyclopentyl-propionate
https://www.benchchem.com/product/b15211115#physical-properties-like-boiling-point-and-density-of-cyclopentyl-propionate
https://www.benchchem.com/product/b15211115#physical-properties-like-boiling-point-and-density-of-cyclopentyl-propionate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15211115?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15211115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

